Cas no 17017-71-9 (1-Benzyl-1H-indole-2-carboxylic acid)

• Product Name: 1-Benzyl-1H-indole-2-carboxylic acid
• CAS No: 17017-71-9
• MF: C₁₆H₁₃NO₂
• MW: 251.279924154282
• MDL: MFCD08051078
• CID: 226707
• PubChem ID: 261407
• Update Time: 2025-04-19

1-Benzyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1H-indole-2-carboxylic acid
• 1-benzylindole-2-carboxylic acid
• 1H-Indole-2-carboxylicacid, 1-(phenylmethyl)-
• 1-benzyl-indole-2-carboxylic acid
• 1-methyl-1H-indole-2-carboxylic acid
• AC1L658S
• AC1Q5UQG
• AC1Q73S8
• N-benzylindole-2-carboxylic acid
• N-Benzyl-indole-2-carboxylic acid
• NCIOpen2_005907
• NSC93410
• SureCN5378162
• 1-(benzyl)indole-2-carboxylic acid
• 1-(phenylmethyl)indole-2-carboxylic acid
• 1-(phenylmethyl)-2-indolecarboxylic acid
• 17017-71-9
• EN300-43232
• FT-0724143
• AKOS000262757
• SCHEMBL5378162
• CS-0206416
• MFCD08051078
• NSC-93410
• Z335290686
• CHEMBL336399
• VS-03559
• DTXSID00294008
• 1-Benzyl-1H-indole-2-carboxylicacid
• BDBM50138375
• BBL012861
• 1h-indole-2-carboxylic acid, 1-(phenylmethyl)-
• STK050475
• DA-29787
• ALBB-015848

• MDL： MFCD08051078
• Inchi： 1S/C16H13NO2/c18-16(19)15-10-13-8-4-5-9-14(13)17(15)11-12-6-2-1-3-7-12/h1-10H,11H2,(H,18,19)
• InChI Key： DMMXSSBHARRUHS-UHFFFAOYSA-N
• SMILES： OC(C1=CC2C=CC=CC=2N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 251.09469
• Monoisotopic Mass: 251.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 197-199 °C
• Boiling Point: 496.3±28.0 °C at 760 mmHg
• Flash Point: 254.0±24.0 °C
• Refractive Index: 1.625
• PSA: 42.23
• LogP: 3.38780
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-Benzyl-1H-indole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives